Cas no 2703782-31-2 (ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2703782-31-2
• MF: C₁₂H₁₉IO₃
• MW: 338.181936502457
• MDL: MFCD34550922
• CID: 5615209
• PubChem ID: 165883528
• Update Time: 2025-06-29

ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33039348
• EN300-39870317
• ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• 2703782-31-2
• Ethyl 1-(iodomethyl)-3-isopropyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34550922
• Inchi： 1S/C12H19IO3/c1-4-15-10(14)12-5-11(6-12,7-13)16-9(12)8(2)3/h8-9H,4-7H2,1-3H3
• InChI Key： NVSVFXLOOJRPRP-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C(C(C)C)O1)C2

Computed Properties

• Exact Mass: 338.03789g/mol
• Monoisotopic Mass: 338.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Ethyl 1-(Iodomethyl)-3-(Propan-2-yl)-2-Oxabicyclo[2.1.1]Hexane-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, with CAS No. 2703782-31-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure, which includes a fused ring system with an oxygen atom at the 2-position (hence the "oxa" designation). The presence of an iodomethyl group and a propan-2-yl substituent further enhances its structural complexity and functional diversity.

The synthesis of ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate involves a series of intricate organic reactions, including cyclization and substitution processes. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, thereby improving the yield and purity of the compound. This has made it more accessible for applications in drug discovery and material development.

In terms of applications, this compound has shown promise in several areas. One notable application is its use as a precursor in the synthesis of bioactive molecules. The iodomethyl group serves as a reactive site, enabling further functionalization to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent antimicrobial activity, making them potential candidates for novel antibiotic therapies.

Beyond its role in drug discovery, ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has also been explored in the field of polymer chemistry. Its rigid bicyclic structure lends itself well to the development of high-performance polymers with unique mechanical and thermal properties. Recent research has focused on incorporating this compound into polymer networks to enhance their stability and durability under extreme conditions.

The structural features of this compound also make it an attractive candidate for use in bioimaging applications. The iodomethyl group can act as a radiotracer, enabling real-time tracking of molecular processes within biological systems. This property has been leveraged in preclinical studies to investigate drug delivery mechanisms and tissue-specific targeting strategies.

In conclusion, ethyl 1-(iodomethyl)-3-(propan-2-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool in both academic research and industrial development.